Cas no 26847-49-4 (2-Oxazolidinone, 5-(chloromethyl)-3-methyl-)

• Product Name: 2-Oxazolidinone, 5-(chloromethyl)-3-methyl-
• CAS No: 26847-49-4
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• CID: 1428568
• PubChem ID: 12889925
• Update Time: 2025-04-20

2-Oxazolidinone, 5-(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(chloromethyl)-3-methyl-
• AKOS006381229
• SCHEMBL6869651
• 5-(Chloromethyl)-3-methyl-2-oxazolidinone
• 5-(chloromethyl)-3-methyl-1,3-oxazolidin-2-one
• DB-196129
• racemic 5-(chloromethyl)-3-methyl-1,3-oxazolidin-2-one
• CSNHIZWZDCDMIO-UHFFFAOYSA-N
• 26847-49-4

• Inchi： 1S/C5H8ClNO2/c1-7-3-4(2-6)9-5(7)8/h4H,2-3H2,1H3
• InChI Key： CSNHIZWZDCDMIO-UHFFFAOYSA-N
• SMILES： ClCC1CN(C)C(=O)O1

Computed Properties

• Exact Mass: 149.02444
• Monoisotopic Mass: 149.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54